5-amino-1-[6-(4-chloro-2-methylphenoxy)-2-(methylthio)pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile

• Molecular Formula: C16H13ClN6OS
• Molecular Weight: 372.8 g/mol
• IUPAC Name: 5-amino-1-[6-(4-chloro-2-methylphenoxy)-2-methylsulfanylpyrimidin-4-yl]pyrazole-4-carbonitrile
• InChI: InChI=1S/C16H13ClN6OS/c1-9-5-11(17)3-4-12(9)24-14-6-13(21-16(22-14)25-2)23-15(19)10(7-18)8-20-23/h3-6,8H,19H2,1-2H3
• InChI Key: GCBAGZYSZAJWBL-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Cl)OC2=NC(=NC(=C2)N3C(=C(C=N3)C#N)N)SC

Description

5-amino-1-[6-(4-chloro-2-methylphenoxy)-2-(methylthio)pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile, also known as CMPD-1, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research.

Mechanism of Action

The mechanism of action of 5-amino-1-[6-(4-chloro-2-methylphenoxy)-2-(methylthio)pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile is not fully understood, but it is thought to act as an inhibitor of certain enzymes and receptors. It has been shown to inhibit the activity of a protein kinase called p38 MAPK, which is involved in inflammation and cancer cell growth. 5-amino-1-[6-(4-chloro-2-methylphenoxy)-2-(methylthio)pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile has also been shown to modulate the activity of certain neurotransmitter receptors, including the NMDA receptor and the GABA receptor.
Biochemical and Physiological Effects:
5-amino-1-[6-(4-chloro-2-methylphenoxy)-2-(methylthio)pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile has a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, and to have anti-inflammatory effects. It has also been shown to modulate the activity of certain neurotransmitter receptors, which may have implications for the treatment of neurological disorders. Additionally, 5-amino-1-[6-(4-chloro-2-methylphenoxy)-2-(methylthio)pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile has been shown to have antioxidant properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 5-amino-1-[6-(4-chloro-2-methylphenoxy)-2-(methylthio)pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile in lab experiments is that it has been extensively studied and its effects are well-characterized. Additionally, 5-amino-1-[6-(4-chloro-2-methylphenoxy)-2-(methylthio)pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile is relatively easy to synthesize and purify, which makes it a convenient compound to work with. However, one limitation of using 5-amino-1-[6-(4-chloro-2-methylphenoxy)-2-(methylthio)pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 5-amino-1-[6-(4-chloro-2-methylphenoxy)-2-(methylthio)pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile. One area of interest is its potential use in cancer research, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, further research is needed to fully understand the mechanism of action of 5-amino-1-[6-(4-chloro-2-methylphenoxy)-2-(methylthio)pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile, which may lead to the development of more effective drugs based on this compound. Finally, research is needed to determine the safety and efficacy of 5-amino-1-[6-(4-chloro-2-methylphenoxy)-2-(methylthio)pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile in animal models and humans, which will be necessary before it can be considered for clinical use.

Synthesis Methods

5-amino-1-[6-(4-chloro-2-methylphenoxy)-2-(methylthio)pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile is synthesized by reacting 6-(4-chloro-2-methylphenoxy)-2-(methylthio)pyrimidin-4-amine with 1H-pyrazole-4-carbonitrile in the presence of a suitable catalyst. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide, and the resulting product is purified by recrystallization.

Scientific Research Applications

5-amino-1-[6-(4-chloro-2-methylphenoxy)-2-(methylthio)pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile has been shown to have a variety of scientific research applications. It has been studied for its potential use in cancer research, as it has been shown to inhibit the growth of cancer cells in vitro. It has also been studied for its potential use in inflammation research, as it has been shown to have anti-inflammatory effects. Additionally, 5-amino-1-[6-(4-chloro-2-methylphenoxy)-2-(methylthio)pyrimidin-4-yl]-1H-pyrazole-4-carbonitrile has been studied for its potential use in neuroscience research, as it has been shown to modulate the activity of certain neurotransmitter receptors.